Cas no 1806730-11-9 (2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1806730-11-9
• MF: C₉H₆F₃IN₂O₂
• MW: 358.055824756622
• CID: 4835445
• Update Time: 2025-05-28

2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C9H6F3IN2O2/c1-16-7-6(17-9(10,11)12)4-5(2-3-14)15-8(7)13/h4H,2H2,1H3
• InChI Key： ZJKDCUQIQZJMMM-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(CC#N)=N1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1

Additional information on 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-acetonitrile

Comprehensive Overview of 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1806730-11-9)

The compound 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1806730-11-9) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the iodo, methoxy, and trifluoromethoxy substituents, make it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel heterocyclic compounds and bioactive molecules.

One of the key reasons for the growing interest in 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-acetonitrile is its versatility in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in modern organic synthesis, enabling the construction of carbon-carbon bonds with high precision. The presence of the iodo group at the 2-position of the pyridine ring enhances its reactivity, making it an excellent candidate for palladium-catalyzed transformations. This property aligns with the current trend in the pharmaceutical industry, where efficient and scalable synthetic routes are in high demand.

In addition to its synthetic utility, 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-acetonitrile has shown promise in the design of fluorinated pharmaceuticals. The trifluoromethoxy group, in particular, is known to improve the metabolic stability and bioavailability of drug candidates. This aligns with the increasing focus on fluorine-containing compounds in drug discovery, as highlighted by recent advancements in FDA-approved medications. The compound's potential to serve as a building block for central nervous system (CNS) drugs and anti-inflammatory agents is a topic of active investigation.

Another area where 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-acetonitrile is gaining traction is in agrochemical research. The pyridine scaffold is a common motif in herbicides and insecticides, and the introduction of trifluoromethoxy and iodo groups can enhance the activity and selectivity of these compounds. With the global push toward sustainable agriculture and reduced environmental impact, researchers are exploring how this compound can contribute to the development of next-generation crop protection agents.

The compound's physicochemical properties, such as its solubility and stability, are also under scrutiny. Understanding these characteristics is critical for its application in high-throughput screening and medicinal chemistry. Recent studies have focused on optimizing the synthesis of 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-acetonitrile to improve yield and purity, addressing the needs of industrial-scale production. This is particularly relevant given the rising demand for custom synthesis and contract research services in the chemical industry.

From a regulatory perspective, 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-acetonitrile is not classified as a hazardous material, which simplifies its handling and transportation. This makes it an attractive option for laboratories and manufacturing facilities aiming to comply with stringent safety and environmental regulations. The compound's compatibility with green chemistry principles is another factor driving its adoption, as industries seek to minimize waste and reduce reliance on toxic reagents.

In summary, 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1806730-11-9) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and reactivity profile position it as a valuable tool for researchers tackling some of the most pressing challenges in synthetic and medicinal chemistry. As the scientific community continues to explore its potential, this compound is likely to play an increasingly prominent role in the development of innovative solutions across multiple industries.